Triamterene-d5

• Molecular Formula: C12H11N7
• Molecular Weight: 258.29 g/mol
• InChI: InChI=1S/C12H11N7/c13-9-7(6-4-2-1-3-5-6)16-8-10(14)18-12(15)19-11(8)17-9/h1-5H,(H6,13,14,15,17,18,19)/i1D,2D,3D,4D,5D
• InChIKey: FNYLWPVRPXGIIP-RALIUCGRSA-N

Triamterene-d5 Stable-Labeled Standard

Triamterene-d5 (CAS 1189922-23-3) is a deuterium-labeled analog of the potassium-sparing diuretic triamterene, in which five hydrogen atoms are replaced by deuterium . With a molecular formula of C12H6D5N7 and a molecular weight of 258.29 g/mol, it is specifically intended for use as a stable isotope-labeled internal standard (SIL-IS) for the quantification of triamterene via gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS) . Its high isotopic purity (>99.0 atom% D) and chemical purity (>99.0% by HPLC) ensure reliable performance in demanding analytical workflows .

Product class Stable isotope-labeled internal standard

Intended workflow LC/GC-MS isotope dilution bioanalysis

Target analyte Triamterene quantification in research matrices

Why Triamterene-d5 Performance Cannot Be Inferred

In LC-MS/MS quantification, matrix effects—caused by co-eluting components from complex biological samples (e.g., plasma, urine)—can lead to significant ion suppression or enhancement, severely compromising data accuracy [1]. While non-isotopic internal standards (e.g., furosemide) have been historically used for triamterene assays [2], they cannot perfectly mimic the analyte's behavior during sample preparation, chromatography, and ionization. Only a stable isotope-labeled analog like Triamterene-d5, which co-elutes with the target analyte and shares near-identical physicochemical properties, can reliably compensate for these variabilities . Substitution with a generic, non-deuterated standard introduces unacceptable quantitative bias, rendering the resulting data unreliable for pharmacokinetic studies, bioequivalence trials, or therapeutic drug monitoring [3].

Comparability gap No published comparative data quantifies performance differences between this ISTD and structural analogs or alternative labeled standards.

Method-transfer context Matrix effect, recovery, and selectivity may differ across labeled ISTDs; direct substitution requires method-specific cross-validation.

• [1] Labmate Online. (n.d.). How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. View Source
• [2] ScienceDirect. (2016). Liquid Chromatographic Analysis of Triamterene and Its Major Metabolite, Hydroxytriamterene Sulfate, in Blood, Plasma, and Urine. View Source
• [3] Cerilliant. (n.d.). Mitigation of Deuterium Scrambling in Stable-Labeled Internal Standards during LC-MS/MS Analysis. View Source

Absence of Comparative Performance Data

Lack of Comparative Bioanalytical Data

In a validated LC-MS/MS method for quantifying triamterene in human plasma, the use of Triamterene-d5 as an internal standard enabled a wide linear range of 0.5–200 ng/mL with a rapid 5.2-minute chromatographic run [1]. This performance is quantifiably superior to an older HPLC-UV method using furosemide as a non-isotopic internal standard, which had a higher sensitivity limit of 1 ng/mL and likely longer run times, though direct run-time data for the older method is not provided in the abstract [2].

Comparative data gap

Data to verify

No quantifiable difference identified

Method-specific validation needed

No peer-reviewed comparator data found for matrix effect, LLOQ, recovery, accuracy, or precision

Evidence Dimension	Lower Limit of Quantification (LLOQ)
Target Compound Data	0.5 ng/mL
Comparator Or Baseline	HPLC-UV method with furosemide internal standard: 1 ng/mL
Quantified Difference	2-fold lower LLOQ
Conditions	Human plasma; LC-MS/MS vs. HPLC-UV

Why This Matters

A lower LLOQ allows for more sensitive detection, which is critical for accurately characterizing pharmacokinetic profiles at low concentrations, especially during the elimination phase of a drug.

• [1] Margaryan, T., Mikayelyan, A., Zakaryan, H., et al. (2019). Simultaneous determination of Triamterene and Hydrochlorothiazide in human plasma by liquid chromatography tandem mass spectrometry and its application to a bioequivalence study. Discover Applied Sciences, 1, 653. View Source
• [2] ScienceDirect. (2016). Liquid Chromatographic Analysis of Triamterene and Its Major Metabolite, Hydroxytriamterene Sulfate, in Blood, Plasma, and Urine. View Source

Defined MS/MS Transition for Unambiguous Quantification

Triamterene-d5 provides a distinct and well-characterized mass transition for Multiple Reaction Monitoring (MRM) in LC-MS/MS. The validated method monitors the precursor-to-product ion transition of m/z 259.1 → 242.2 for Triamterene-d5, which is cleanly separated from the unlabeled triamterene transition of m/z 254.0 → 237.1 [1]. This +5 Da mass shift, due to the five deuterium atoms, ensures no isotopic cross-talk and enables precise, interference-free quantitation of the analyte.

Evidence Dimension	MRM Transition (m/z)
Target Compound Data	259.1 → 242.2
Comparator Or Baseline	Unlabeled Triamterene: 254.0 → 237.1
Quantified Difference	+5 Da mass shift
Conditions	LC-MS/MS, positive electrospray ionization mode

Why This Matters

A well-defined and distinct MRM transition is the cornerstone of a specific and sensitive LC-MS/MS assay. This parameter allows for direct method transfer and minimizes the risk of inaccurate quantification due to spectral overlap.

• [1] Margaryan, T., Mikayelyan, A., Zakaryan, H., et al. (2019). Simultaneous determination of Triamterene and Hydrochlorothiazide in human plasma by liquid chromatography tandem mass spectrometry and its application to a bioequivalence study. Discover Applied Sciences, 1, 653. View Source

Vendor-Specified Purity Grade: A Quantitative Benchmark for Procurement

To ensure reliable and reproducible results, the procurement of Triamterene-d5 with a specified purity grade is essential. Vendor specifications indicate that Triamterene-d5 is available with an isotopic purity of >99.0 atom% D and a chemical purity of >99.0% (HPLC) . This high level of purity is critical for its role as an internal standard, as impurities can lead to inaccurate quantification, while a high isotopic enrichment ensures minimal contribution of the unlabeled compound to the analyte signal.

Evidence Dimension	Isotopic Purity
Target Compound Data	>99.0 atom% D
Comparator Or Baseline	Typical deuterated internal standard requirement for bioanalytical method validation: >98 atom% D
Quantified Difference	Exceeds baseline purity requirement by >1%
Conditions	Vendor Certificate of Analysis (CoA) specification

Why This Matters

A documented high isotopic purity is non-negotiable for a stable isotope-labeled internal standard. It directly impacts the accuracy of the assay, and purchasing a product with a verifiable, high-purity CoA simplifies method validation and ensures data integrity for regulatory submissions.

Demonstrated Application in Regulated Bioanalysis

The practical value of Triamterene-d5 is demonstrated by its successful application as an internal standard in a published bioequivalence study of triamterene and hydrochlorothiazide in healthy human volunteers [1]. This peer-reviewed application confirms its suitability for use in regulated bioanalytical environments, a requirement for studies supporting Abbreviated New Drug Applications (ANDAs) or clinical trials [2]. While other isotopically labeled analogs (e.g., 13C) may exist, the documented use of Triamterene-d5 in this context provides a direct, validated precedent for method development.

Evidence Dimension	Proven Application Context
Target Compound Data	Successful use in a peer-reviewed human bioequivalence study
Comparator Or Baseline	Other isotopically labeled internal standards (e.g., 13C-labeled) with no publicly documented application in this specific context.
Quantified Difference	N/A (Qualitative evidence of fit-for-purpose)
Conditions	Human plasma, LC-MS/MS, bioequivalence trial

Why This Matters

For procurement decisions, demonstrated success in a relevant, regulated application (like a bioequivalence study) is a powerful differentiator. It de-risks method development by providing a proven starting point, reducing the time and cost associated with validating a new internal standard.

• [1] Margaryan, T., Mikayelyan, A., Zakaryan, H., et al. (2019). Simultaneous determination of Triamterene and Hydrochlorothiazide in human plasma by liquid chromatography tandem mass spectrometry and its application to a bioequivalence study. Discover Applied Sciences, 1, 653. View Source
• [2] SynZeal. Triamterene D5 Product Page. View Source

Application Scenarios for Triamterene-d5

LC-MS/MS Quantification in Biological Matrices

Use Triamterene-d5 as the internal standard for the validated LC-MS/MS method quantifying triamterene in human plasma over a range of 0.5–200 ng/mL [1]. This application is directly supported by a peer-reviewed bioequivalence study, providing a robust framework for method development in support of ANDA submissions or clinical pharmacology trials [1].

Routine Therapeutic Drug Monitoring (TDM) and Clinical Toxicology

Implement the established MRM transition (m/z 259.1 → 242.2) [1] to develop a sensitive and specific assay for monitoring triamterene levels in patient samples. The high isotopic purity of Triamterene-d5 ensures accurate quantification, even in the presence of complex matrices and co-medications, which is essential for personalized dosing and assessing patient adherence.

Method Validation and Quality Control in Pharmaceutical Analysis

Utilize Triamterene-d5 to assess and correct for matrix effects, extraction recovery, and instrument variability during the validation of new LC-MS/MS methods for triamterene and its metabolites [2][3]. Its well-characterized purity profile (>99% by HPLC, >99 atom% D) makes it an ideal quality control material for ensuring assay robustness and reproducibility in a GLP/GMP environment.

In Vitro Metabolism and Drug-Drug Interaction (DDI) Studies

Employ Triamterene-d5 as an internal standard to accurately quantify the parent drug during in vitro hepatocyte or microsomal incubations. This allows for precise determination of metabolic stability and the potential for drug-drug interactions, leveraging the deuterated standard's ability to correct for analytical variability introduced by complex incubation matrices.

Application

Selection Property

Validation Focus

LC-MS/MS quantification in research matrices

Isotope dilution MS suitability

Matrix-effect correction and method precision review

• [1] Margaryan, T., Mikayelyan, A., Zakaryan, H., et al. (2019). Simultaneous determination of Triamterene and Hydrochlorothiazide in human plasma by liquid chromatography tandem mass spectrometry and its application to a bioequivalence study. Discover Applied Sciences, 1, 653. View Source
• [2] Cerilliant. (n.d.). Mitigation of Deuterium Scrambling in Stable-Labeled Internal Standards during LC-MS/MS Analysis. View Source
• [3] Labmate Online. (n.d.). How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. View Source